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Introduction

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Mancozeb, a broad-spectrum, non-systemic agricultural fungicide. Mancozeb is a

polymeric complex of manganese and zinc salts of ethylene bis-dithiocarbamate.[1][2] It is

widely utilized in agriculture to protect a variety of crops, including fruits, vegetables, nuts, and

field crops, from a wide range of fungal diseases.[2][3][4] This document is intended for

researchers, scientists, and drug development professionals, offering detailed data,

experimental context, and visual representations of its mechanism of action and environmental

fate.

Physical and Chemical Properties
The physical and chemical characteristics of Mancozeb are crucial for understanding its

application, environmental behavior, and toxicological profile. These properties have been

determined through various standardized analytical methods.

Table 1: Physical Properties of Mancozeb
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Property Value Conditions Reference(s)

Appearance

Greyish-yellow, free-

flowing powder.[5][6]

[7]

- [5][6][7][8]

Odor
Slight odor of

hydrogen sulfide.[5][7]
- [5][7]

Melting Point

Decomposes at 172

°C to 204 °C without

melting.[5][6][9]

- [5][6][9]

Density 1.92 - 1.99 g/mL 20 °C [5][10]

Vapor Pressure
9.8 x 10⁻⁸ mm Hg (1.3

x 10⁻⁷ Pa)
25 °C [5]

Flash Point 138 °C (280 °F) Open cup [5][8]

Table 2: Chemical and Physicochemical Properties of Mancozeb
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Property Value Conditions Reference(s)

IUPAC Name

manganese

ethylenebis(dithiocarb

amate) (polymeric)

complex with zinc salt

- [7][11][12]

CAS Number 8018-01-7 - [1][5][6][7]

Molecular Formula
(C₄H₆MnN₂S₄)x(Zn)y

or C₈H₁₂MnN₄S₈Zn
Polymeric complex [5][10][13]

Molecular Weight ~541.1 g/mol - [5][10][14]

Water Solubility 6.2 mg/L pH 7.5, 25 °C [5][7]

Organic Solvent

Solubility

Practically insoluble in

most organic solvents.

[6][9]

- [6][9]

Octanol-Water

Partition Coefficient

(log Kow)

1.33 - [5][15]

Henry's Law Constant 4.4 x 10⁻⁹ atm·m³/mol 25 °C (estimated) [5]

pKa 10.3 - [5]

Soil Adsorption

Coefficient (Koc)
Average 1000; >2000 - [5][6]

Experimental Protocols
The determination of Mancozeb's physicochemical properties relies on standardized and

validated methodologies, often following guidelines from organizations like the OECD

(Organisation for Economic Co-operation and Development) and CIPAC (Collaborative

International Pesticides Analytical Council).

2.1 Determination of Water Solubility The water solubility of Mancozeb is typically determined

using the OECD Guideline 105 or the CIPAC MT 157 method.[11] This generally involves the

"flask method," where an excess of the substance is agitated in water at a constant
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temperature until equilibrium is reached. The concentration of Mancozeb in the aqueous phase

is then quantified, often using techniques like High-Performance Liquid Chromatography

(HPLC). Given Mancozeb's polymeric nature and tendency to dissociate, careful control of pH

and temperature is critical.[11]

2.2 Octanol-Water Partition Coefficient (log Kow) The log Kow, a measure of lipophilicity, is a

key parameter in assessing environmental fate.[16][17] For Mancozeb, this is determined using

methods such as the shake-flask method (OECD Guideline 107). In this procedure, Mancozeb

is dissolved in a mixture of n-octanol and water. After equilibration, the concentration of the

analyte in both phases is measured to calculate the partition coefficient.

2.3 Hydrolysis and Soil Degradation Studies To determine stability, hydrolysis studies are

conducted at various pH levels (e.g., 5, 7, and 9) following protocols like OECD Guideline 111.

[5] The degradation of Mancozeb is monitored over time, and its half-life is calculated.[1] Soil

metabolism studies are performed under both aerobic and anaerobic conditions to determine

its persistence in soil, identifying major metabolites like ethylenethiourea (ETU).[1][3] These

studies often involve applying ¹⁴C-labeled Mancozeb to soil samples and analyzing the parent

compound and its degradates over time.

2.4 Synthesis and Formulation Analysis The synthesis of Mancozeb involves a multi-step

process. It begins with the reaction of carbon disulfide and ethylenediamine with sodium

hydroxide to form Nabam (disodium ethylenebisdithiocarbamate).[18] This intermediate is then

reacted with a manganese salt to produce Maneb, which is subsequently reacted with a zinc

salt to form the final Mancozeb polymeric complex.[18]

The analysis of technical grade Mancozeb and its formulations for active ingredient content and

impurities, such as hexamethylenetetramine (HMTA), is performed using methods like titration

for total manganese and zinc content and advanced chromatographic techniques like HPLC-

MS/MS for trace impurity analysis.[11]

Mechanism of Action and Signaling Pathways
Mancozeb is classified by the Fungicide Resistance Action Committee (FRAC) as a multi-site

contact fungicide (FRAC Code M03).[2][3] Its mode of action is not based on interfering with a

single specific signaling pathway but rather on the disruption of multiple vital enzymatic

processes within fungal cells.[3][4][19]
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The core mechanism involves the reaction of its dithiocarbamate molecules with sulfhydryl (-

SH) groups found in amino acids and enzymes of the fungal pathogen.[2][19][20] This non-

specific binding inactivates numerous essential enzymes, leading to the widespread disruption

of cellular functions, including:

Lipid Metabolism[2]

Cellular Respiration[2][21]

Production of Adenosine Triphosphate (ATP)[2][4][9]

This multi-site activity means it simultaneously attacks various metabolic pathways, which

makes the development of resistance by fungal pathogens highly unlikely.[3][19][20] As a

contact fungicide, Mancozeb acts preventively on the plant surface, inhibiting spore

germination and preventing the fungus from penetrating plant tissues.[19][20]

Mancozeb
(Dithiocarbamate) Fungal Cell SurfaceContact Sulfhydryl (-SH) Groups

in Enzymes & Amino Acids
Interaction Enzyme InactivationReaction leads to

Disruption of
Cellular Respiration

Disruption of
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ATP Production

Spore Germination
Inhibited
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Mancozeb's multi-site mechanism of action on fungal cells.

Environmental Fate and Degradation
Mancozeb is not persistent in the environment.[1][6] It degrades relatively quickly in soil and

water through processes like hydrolysis and microbial action.[1][3] The primary and most

studied metabolite is ethylenethiourea (ETU), which is more water-soluble and mobile than the
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parent compound.[1][3] The degradation pathway involves the breakdown of the

dithiocarbamate structure into several intermediates.

Mancozeb

Hydrolysis Microbial Degradation
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Simplified environmental degradation pathway of Mancozeb.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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